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Compound of Interest

Compound Name: OICR-41103

Cat. No.: B15621836 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the efficacy of OICR-41103, a chemical probe targeting the DCAF1

WD40 domain, across various cell lines. The information is supported by experimental data and

detailed methodologies to aid in the evaluation of this compound for future research and

therapeutic development.

OICR-41103 is a potent and selective chemical probe for the WD40 domain of DDB1- and

CUL4-associated factor 1 (DCAF1), a substrate receptor for the CUL4-DDB1 E3 ubiquitin

ligase complex.[1] This complex plays a crucial role in protein ubiquitination and degradation,

making it a compelling target in oncology and antiviral therapies. OICR-41103 was developed

from a previously identified ligand, OICR-8268, and exhibits enhanced binding affinity and

cellular activity. This guide summarizes the available data on its efficacy in different cell lines

and provides detailed experimental protocols for the key assays used in its characterization.

Quantitative Efficacy of OICR-41103 Across Cell
Lines
The following tables summarize the quantitative data on the efficacy of OICR-41103 in various

cell lines as determined by several key assays.
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Cell Line Assay Parameter Value Reference

NCI-H460 (Non-

Small Cell Lung

Cancer)

Cellular Thermal

Shift Assay

(CETSA)

EC50 167 nM [2]

HEK293T

(Human

Embryonic

Kidney)

NanoBRET

Assay
EC50 126.7 nM

Table 1: Target Engagement of OICR-41103. This table presents the half-maximal effective

concentration (EC50) of OICR-41103 for target engagement in specific cell lines, indicating the

concentration at which 50% of the DCAF1 target is bound by the compound.
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Cell Line Assay
Observation at
concentrations
up to 3 µM

Treatment
Duration

Reference

NCI-H1703

(Non-Small Cell

Lung Cancer)

ATPlite Assay
No growth

suppression
7 days [2]

NCI-H2170

(Non-Small Cell

Lung Cancer)

ATPlite Assay
No growth

suppression
7 days [2]

NCI-H1915

(Non-Small Cell

Lung Cancer)

ATPlite Assay
No growth

suppression
7 days [2]

HEK293T

(Human

Embryonic

Kidney)

Incucyte Assay
No effect on cell

confluency
5 days [2]

MCF7 (Breast

Cancer)
Incucyte Assay

No effect on cell

confluency
5 days [2]

U2OS

(Osteosarcoma)
Incucyte Assay

No effect on cell

confluency
5 days [2]

HCT116

(Colorectal

Carcinoma)

Incucyte Assay
No effect on cell

confluency
5 days [2]

Table 2: Effect of OICR-41103 on Cell Viability and Proliferation. This table summarizes the

observed effects of OICR-41103 on the growth and proliferation of various cancer and non-

cancer cell lines. The data indicates that while OICR-41103 effectively engages its target, it

does not exhibit cytotoxic or anti-proliferative effects in the tested cell lines at the specified

concentrations and durations.

Signaling Pathways and Experimental Workflows
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To understand the context of OICR-41103's mechanism of action and the experimental

procedures used for its evaluation, the following diagrams are provided.
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Caption: DCAF1-mediated protein ubiquitination pathway and the inhibitory action of OICR-
41103.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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